![molecular formula C26H31NO4 B6272771 (3S)-5-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid CAS No. 2349483-20-9](/img/no-structure.png)
(3S)-5-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
Overview
Description
(3S)-5-Cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid, also known as 5-cyclohexyl-3-fluorenylmethoxycarbonylaminopentanoic acid (5-CHFP) is an organic compound belonging to the class of cyclohexyl-substituted fluorenylmethoxycarbonylaminopentanoic acids. It is a powerful inhibitor of the enzyme chymotrypsin and has been used in research to study the structure and function of proteins. 5-CHFP has been found to be a valuable tool in the field of biochemistry and molecular biology, as it has been used in numerous studies to investigate the structure and function of proteins.
Mechanism of Action
5-CHFP acts as a competitive inhibitor of chymotrypsin. It binds to the active site of the enzyme, preventing the binding of the substrate and thus inhibiting the enzyme's activity. Additionally, 5-CHFP has been found to interact with other proteins and enzymes, including cytochrome P450 and cytochrome c oxidase.
Biochemical and Physiological Effects
5-CHFP has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes, including chymotrypsin, cytochrome P450, and cytochrome c oxidase. Additionally, 5-CHFP has been found to interact with other proteins, including those involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
The use of 5-CHFP in laboratory experiments has a number of advantages. It is a potent inhibitor of chymotrypsin and can be used to study the structure and function of proteins. Additionally, it can be used to study the structure and function of other enzymes, as well as to identify new drug targets. However, there are also some limitations to the use of 5-CHFP in laboratory experiments. It is relatively expensive and can be difficult to obtain in large quantities. Additionally, it can be difficult to accurately measure its concentration, as it is a very small molecule.
Future Directions
There are a number of potential future directions for the use of 5-CHFP. It could be used to further study the structure and function of proteins and enzymes, as well as to identify new drug targets. Additionally, it could be used to study the interactions between proteins and other molecules, such as small molecules and nucleic acids. Furthermore, it could be used to study the effects of mutations on protein structure and function. Finally, it could be used to study the effects of environmental factors, such as temperature and pH, on protein structure and function.
Synthesis Methods
The synthesis of 5-CHFP is based on a two-step process. The first step involves the condensation of 9-fluorenylmethoxycarbonyl chloride with (3S)-5-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid-3-aminopentanoic acid to form (3S)-5-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid-3-fluorenylmethoxycarbonylaminopentanoic acid. The second step involves the hydrolysis of the resulting product to yield 5-CHFP.
Scientific Research Applications
5-CHFP has been used in a variety of scientific research applications, including protein structure and function studies, drug discovery and development, and enzyme kinetics. It has been used to study the structure of proteins, as it is a potent inhibitor of chymotrypsin. Additionally, 5-CHFP has been used to study the structure and function of enzymes, as well as to identify new drug targets.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-5-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the appropriate acid. The final step involves the deprotection of the amine group to yield the desired product.", "Starting Materials": [ "Cyclohexylamine", "9H-fluorene-9-methanol", "Pentanoic acid", "Dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "Diisopropylethylamine (DIPEA)", "Methanol", "Dichloromethane (DCM)", "Triethylamine (TEA)", "Tetrahydrofuran (THF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Magnesium sulfate (MgSO4)", "Ethyl acetate" ], "Reaction": [ "Protection of the amine group of cyclohexylamine with fluorenylmethoxycarbonyl (Fmoc) chloride in the presence of DIPEA and DCM to yield Fmoc-cyclohexylamine.", "Coupling of Fmoc-cyclohexylamine with pentanoic acid in the presence of DCC and NHS in DCM to yield Fmoc-cyclohexylamino-pentanoic acid.", "Deprotection of the Fmoc group with 20% piperidine in DMF to yield cyclohexylamino-pentanoic acid.", "Coupling of cyclohexylamino-pentanoic acid with 9H-fluorene-9-methanol in the presence of DCC and TEA in THF to yield (9H-fluoren-9-yl)methoxycarbonyl-cyclohexylamino-pentanoic acid.", "Deprotection of the (9H-fluoren-9-yl)methoxycarbonyl group with 1N HCl in methanol to yield (3S)-5-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid.", "Purification of the product by recrystallization from ethyl acetate." ] } | |
CAS RN |
2349483-20-9 |
Product Name |
(3S)-5-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid |
Molecular Formula |
C26H31NO4 |
Molecular Weight |
421.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
